Cas no 68120-61-6 (Benzene, 4-(1-bromopentyl)-1,2-dichloro-)

• Product Name: Benzene, 4-(1-bromopentyl)-1,2-dichloro-
• CAS No: 68120-61-6
• MF: C₁₁H₁₃BrCl₂
• MW: 296.030920743942
• CID: 5226111
• Update Time: 2025-07-19

Benzene, 4-(1-bromopentyl)-1,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(1-bromopentyl)-1,2-dichloro-

• Inchi： 1S/C11H13BrCl2/c1-2-3-4-9(12)8-5-6-10(13)11(14)7-8/h5-7,9H,2-4H2,1H3
• InChI Key： RIZRQBKYAVIFCA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(Br)CCCC)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 4-(1-bromopentyl)-1,2-dichloro-

Benzene, 4-(1-bromopentyl)-1,2-dichloro- (CAS No. 68120-61-6): A Comprehensive Overview

Benzene, 4-(1-bromopentyl)-1,2-dichloro-, identified by its CAS number 68120-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its dichloro and bromopentyl substitution patterns on a benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural configuration of Benzene, 4-(1-bromopentyl)-1,2-dichloro- involves a benzene core substituted at the 4-position with a 1-bromopentyl group, while the 1 and 2 positions are dichlorinated. This specific arrangement imparts distinct reactivity and functionality, making it a versatile building block for further chemical modifications. The presence of both bromine and chlorine atoms provides multiple sites for selective reactions, enabling the construction of complex molecular architectures.

In recent years, Benzene, 4-(1-bromopentyl)-1,2-dichloro- has been explored in the development of novel pharmaceutical agents. Its structural features are particularly relevant in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity. For instance, researchers have leveraged its reactivity to introduce this moiety into scaffolds designed to interact with biological targets such as enzymes and receptors. The dichloro substitution enhances electrophilicity, facilitating nucleophilic aromatic substitution reactions that are crucial for constructing pharmacophores.

One of the most compelling applications of Benzene, 4-(1-bromopentyl)-1,2-dichloro- is in the field of drug discovery. Its ability to serve as a precursor for more complex molecules has been utilized in the synthesis of potential therapeutic agents. Notably, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromopentyl group can be further functionalized to introduce other pharmacologically relevant substituents, thereby expanding its utility in medicinal chemistry.

The compound's relevance extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic materials. The dichloro and bromopentyl groups contribute to its ability to participate in π-stacking interactions and other non-covalent bonding mechanisms, which are essential for designing functional materials with specific optoelectronic properties.

Recent advancements in synthetic methodologies have further highlighted the importance of Benzene, 4-(1-bromopentyl)-1,2-dichloro-. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this compound. These methods have opened new avenues for constructing complex molecular structures with high precision, which is critical for both drug development and material innovation.

The industrial production of Benzene, 4-(1-bromopentyl)-1,2-dichloro- is carefully optimized to ensure high yields and purity. Manufacturers employ state-of-the-art purification techniques to isolate the compound from reaction mixtures, minimizing impurities that could affect downstream applications. This rigorous approach ensures that researchers and industrial chemists have access to a reliable starting material for their investigations.

In conclusion, Benzene, 4-(1-bromopentyl)-1,2-dichloro- (CAS No. 68120-61-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug discovery to advanced material design. As synthetic chemistry continues to evolve, the utility of this compound is expected to expand further, driving innovation across multiple scientific disciplines.